Cas no 1805412-29-6 (Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate)

• Product Name: Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate
• CAS No: 1805412-29-6
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4914948
• Update Time: 2025-07-14

Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

• Inchi： 1S/C8H6BrF2NO3/c1-15-8(14)5-4(13)2-3(7(10)11)12-6(5)9/h2,7H,1H3,(H,12,13)
• InChI Key： GBIRZFDZNOOKDO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C(C=C(C(F)F)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1805412-29-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate, identified by its CAS number 1805412-29-6, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative features a pyridine core appended with functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and difluoromethyl substituents, along with a hydroxyl group, endows this compound with unique reactivity patterns that are exploited in medicinal chemistry.

The structural attributes of Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate facilitate its use in constructing complex molecular frameworks. The bromo group serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups. Concurrently, the difluoromethyl moiety is known to enhance metabolic stability and binding affinity in drug candidates, a feature increasingly recognized in contemporary drug design.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of pyridine derivatives due to their broad spectrum of biological activities. Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate has been employed in the development of novel therapeutic agents targeting various diseases. For instance, studies have highlighted its utility in generating inhibitors of kinases and other enzymes implicated in cancer progression. The hydroxyl group on the pyridine ring further allows for derivatization into ether or ester functionalities, broadening its synthetic applicability.

The difluoromethyl group, a key feature of this compound, is particularly noteworthy for its impact on pharmacokinetic properties. Difluorinated compounds often exhibit improved bioavailability and prolonged half-life due to their resistance to metabolic degradation. This characteristic has driven considerable interest in Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate as a building block for next-generation therapeutics. Researchers have leveraged its structure to develop molecules with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have further underscored the potential of Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate. Molecular modeling studies suggest that modifications at the bromo and difluoromethyl positions can fine-tune binding interactions with biological targets. Such insights have guided the optimization of lead compounds in drug discovery pipelines. Additionally, the hydroxyl group provides an opportunity for hydrogen bonding interactions, which are critical for achieving high-affinity binding in protein-ligand complexes.

The synthesis of Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate itself is an intricate process that demands precision and expertise. Typically, it involves multi-step reactions starting from commercially available pyridine precursors. Key steps include halogenation at the 2-position, introduction of the difluoromethyl group via metal-catalyzed cross-coupling or direct fluorination techniques, and esterification to yield the final product. Each step must be meticulously controlled to ensure high yield and purity.

The growing demand for this intermediate has prompted several chemical suppliers to incorporate Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate into their catalogs. These suppliers emphasize stringent quality control measures to meet the rigorous standards of pharmaceutical research and development. Furthermore, advances in synthetic methodologies have enabled more scalable and cost-effective production processes, making this compound more accessible to academic and industrial researchers alike.

In conclusion, Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1805412-29-6) stands as a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity patterns make it indispensable for constructing novel bioactive molecules. As research continues to uncover new therapeutic applications, this compound will undoubtedly remain at the forefront of drug discovery efforts.